Cas no 120461-99-6 (2H-Pyran-2-one, 5-(1,2-dihydroxy-1-methylethyl)-4-methoxy-, (-)-)

• Product Name: 2H-Pyran-2-one, 5-(1,2-dihydroxy-1-methylethyl)-4-methoxy-, (-)-
• CAS No: 120461-99-6
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 216456
• Update Time: 2024-03-01

2H-Pyran-2-one, 5-(1,2-dihydroxy-1-methylethyl)-4-methoxy-, (-)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,5-(1,2-dihydroxy-1-methylethyl)-4-methoxy-, (-)-
• (-)-Vertipyronediol
• Vertipyronediol
• CID 85590814
• 2H-Pyran-2-one, 5-(1,2-dihydroxy-1-methylethyl)-4-methoxy-, (-)-

• Inchi： 1S/C9H12O5/c1-9(12,5-10)6-4-14-8(11)3-7(6)13-2/h3-4,10,12H,5H2,1-2H3
• InChI Key： MZHZXCQZVTZSOE-UHFFFAOYSA-N
• SMILES： OC(C)(CO)C1=COC(C=C1OC)=O

Computed Properties

• Exact Mass: 200.068
• Monoisotopic Mass: 200.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 454.3±45.0 °C(Predicted)
• pka: 13.99±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives